N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C17H13N7O3/c25-17(19-7-12-4-2-1-3-5-12)15-6-16-18-8-13(10-23(16)21-15)22-11-14(9-20-22)24(26)27/h1-6,8-11H,7H2,(H,19,25)
• InChI Key: ANVQWXGVUHNRBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=NN3C=C(C=NC3=C2)N4C=C(C=N4)[N+](=O)[O-]
• Molecular Formula: C17H13N7O3
• Molecular Weight: 363.3 g/mol

Description

N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide is a complex organic compound that belongs to the class of pyrazolo[1,5-a]pyrimidines.

Preparation Methods

The synthesis of N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide typically involves the cyclocondensation of NH-3-aminopyrazoles with β-dicarbonyl compounds or other 1,3-bis-electrophiles. This method is favored due to its excellent performance and the ability to introduce various functional groups . Industrial production methods often involve optimizing reaction conditions such as temperature, solvent, and catalysts to achieve high yields and purity .

Chemical Reactions Analysis

N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions often involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential as an enzyme inhibitor and has been studied for its cytotoxic activities against various cancer cell lines.

Medicine: Due to its biological activities, it is being explored as a potential therapeutic agent for cancer treatment.

Industry: The compound’s unique properties make it useful in material science, particularly in the development of fluorescent materials.

Mechanism of Action

The mechanism of action of N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide involves its interaction with specific molecular targets and pathways. It has been found to inhibit certain enzymes, leading to alterations in cell cycle progression and induction of apoptosis in cancer cells . The compound’s ability to interact with these molecular targets makes it a promising candidate for further drug development .

Comparison with Similar Compounds

N-benzyl-6-(4-nitropyrazol-1-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide can be compared with other pyrazolo[1,5-a]pyrimidine derivatives, such as:

Pyrazolo[3,4-d]pyrimidine: Known for its CDK2 inhibitory activity.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Another derivative with significant cytotoxic activities.